Cas no 142558-11-0 (4-(2-Methylaminoethoxy)phenylmethanol)

• Product Name: 4-(2-Methylaminoethoxy)phenylmethanol
• CAS No: 142558-11-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 2775188
• PubChem ID: 11275384
• Update Time: 2025-06-11

4-(2-Methylaminoethoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylaminoethoxy)phenylmethanol
• 142558-11-0
• A1-04620
• Benzenemethanol, 4-[2-(methylamino)ethoxy]-
• AKOS010476857
• {4-[2-(METHYLAMINO)ETHOXY]PHENYL}METHANOL
• SCHEMBL9124449
• [4-(2-methylaminoethoxy)phenyl]methanol
• [4-(2-Methylamino-ethoxy)-phenyl]-methanol
• DTXSID20460829

• Inchi： 1S/C10H15NO2/c1-11-6-7-13-10-4-2-9(8-12)3-5-10/h2-5,11-12H,6-8H2,1H3
• InChI Key： LXAZCQKCMKWKAW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1)CCNC

Computed Properties

• Exact Mass: 181.110278721Da
• Monoisotopic Mass: 181.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(2-Methylaminoethoxy)phenylmethanol

Introduction to 4-(2-Methylaminoethoxy)phenylmethanol (CAS No. 142558-11-0)

4-(2-Methylaminoethoxy)phenylmethanol, identified by its Chemical Abstracts Service (CAS) number 142558-11-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenylmethanol core substituted with a 2-methylaminoethoxy group, has garnered attention due to its structural versatility and potential biological activities. The presence of both aromatic and aliphatic amine functionalities makes it a valuable scaffold for drug discovery and medicinal chemistry applications.

The structure of 4-(2-Methylaminoethoxy)phenylmethanol exhibits a unique combination of hydrophilic and lipophilic regions, which is often exploited in the design of bioactive molecules. The phenyl ring provides a hydrophobic anchor, while the 2-methylaminoethoxy side chain introduces polar interactions and hydrogen bonding capabilities. This balance is crucial for optimizing pharmacokinetic properties, such as solubility and membrane permeability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of 4-(2-Methylaminoethoxy)phenylmethanol and its derivatives. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations indicate potential binding affinity with enzymes such as cytochrome P450 family members, which are pivotal in drug metabolism.

In the context of modern drug design, the synthesis of 4-(2-Methylaminoethoxy)phenylmethanol has been refined through multi-step organic reactions, including nucleophilic substitution and condensation processes. The introduction of the 2-methylaminoethoxy group can be achieved via nucleophilic aromatic substitution (SNAr) on a halogenated phenyl derivative, followed by deprotection steps if necessary. Advances in catalytic methods have also enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

The pharmacological potential of 4-(2-Methylaminoethoxy)phenylmethanol has been explored in several preclinical studies. Its structural motif is reminiscent of known bioactive compounds that modulate central nervous system (CNS) function, making it a candidate for further investigation in neuropharmacology. Additionally, its interaction with inflammatory pathways has been hypothesized based on analogical studies with structurally related molecules.

One notable application of derivatives of 4-(2-Methylaminoethoxy)phenylmethanol is in the development of novel analgesics. The combination of an amine group and an aromatic ring provides a framework that can engage multiple pain-signaling pathways simultaneously. Experimental data from cell-based assays have shown that certain analogs exhibit dose-dependent inhibition of pain-related enzymes, suggesting their therapeutic promise.

From a synthetic chemistry perspective, the versatility of 4-(2-Methylaminoethoxy)phenylmethanol as a building block cannot be overstated. Its core structure can be modified through various chemical transformations to yield a diverse library of derivatives. For example, functionalization at the phenolic hydroxyl group or the amino nitrogen opens up possibilities for further derivatization into esters, amides, or other pharmacophores.

The role of computational modeling in understanding the behavior of 4-(2-Methylaminoethoxy)phenylmethanol cannot be ignored. High-throughput virtual screening (HTVS) has become an indispensable tool in identifying lead compounds early in the drug discovery process. By leveraging large databases and machine learning algorithms, researchers can predict binding affinities and optimize molecular properties before conducting costly wet-lab experiments.

In conclusion, 4-(2-Methylaminoethoxy)phenylmethanol (CAS No. 142558-11-0) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features, combined with promising preliminary biological data, make it an attractive scaffold for developing novel therapeutic agents. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are likely to expand significantly.